molecular formula C25H27N5O3S B2974036 2-({1-ethyl-6-[(3-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(4-methylphenyl)acetamide CAS No. 1359446-73-3

2-({1-ethyl-6-[(3-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(4-methylphenyl)acetamide

Cat. No. B2974036
CAS RN: 1359446-73-3
M. Wt: 477.58
InChI Key: OVMKFRKTHTXPJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of complex organic molecules often involves multiple steps, each introducing new functional groups or building up the carbon skeleton. Techniques like Friedel Crafts acylation, nitration, bromination, and others are commonly used .


Chemical Reactions Analysis

The reactivity of an organic molecule is largely determined by its functional groups. For example, esters can undergo reactions like hydrolysis, reduction, and transesterification .

Scientific Research Applications

Anticancer Activity

A study by Al-Sanea et al. (2020) focused on the design, synthesis, and in vitro cytotoxic activity of certain derivatives of pyrimidine, including compounds structurally related to the specified chemical. These compounds exhibited anticancer activity against a panel of 60 cancer cell lines, with one compound showing notable inhibition against eight cancer cell lines, highlighting their potential as new anticancer agents (Al-Sanea, M. M., Parambi, D. G., Shaker, M., Elsherif, H., Elshemy, H. A., Bakr, R. B., Al-Warhi, T., Gamal, M., & Abdelgawad, M., 2020).

Coordination Complexes and Antioxidant Activity

Research by Chkirate et al. (2019) elaborated on the synthesis of coordination complexes using pyrazole-acetamide derivatives and their antioxidant activities. The study revealed that these complexes exhibit significant antioxidant properties, which could be beneficial for developing therapeutic agents targeting oxidative stress-related diseases (Chkirate, K., Fettach, S., Karrouchi, K., Sebbar, N. K., Essassi, E., Mague, J., Radi, S., El Abbes Faouzi, M., Adarsh, N. N., & Garcia, Y., 2019).

Heterocyclic Compound Synthesis and Biological Activities

Faheem (2018) conducted a study on the computational and pharmacological evaluation of heterocyclic 1,3,4-oxadiazole and pyrazoles novel derivatives for their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This research underscores the broad spectrum of potential therapeutic applications of these compounds, further emphasizing their importance in scientific research (Faheem, M., 2018).

Antimicrobial Activities

Wardkhan et al. (2008) investigated the synthesis of thiazoles and their fused derivatives with antimicrobial activities. The study showcased the antimicrobial efficacy of these newly synthesized compounds against bacterial and fungal isolates, demonstrating their potential as antimicrobial agents (Wardkhan, W. W., Youssef, M., Hamed, F. I., & Ouf, S., 2008).

properties

IUPAC Name

2-[1-ethyl-6-[(3-methoxyphenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(4-methylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H27N5O3S/c1-5-30-23-22(17(3)28-30)27-25(34-15-21(31)26-19-11-9-16(2)10-12-19)29(24(23)32)14-18-7-6-8-20(13-18)33-4/h6-13H,5,14-15H2,1-4H3,(H,26,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OVMKFRKTHTXPJM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC(=CC=C3)OC)SCC(=O)NC4=CC=C(C=C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H27N5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

477.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-({1-ethyl-6-[(3-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(4-methylphenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.